Cas no 921564-84-3 (2,4-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide)

• Product Name: 2,4-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• CAS No: 921564-84-3
• MF: C₂₁H₁₄F₂N₄O₂
• MW: 392.358271121979
• CID: 6220277
• PubChem ID: 8607190
• Update Time: 2025-06-10

2,4-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• 2,4-difluoro-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)benzamide
• F2224-0229
• 2,4-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide
• AKOS024629518
• 2,4-difluoro-N-[3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide
• 921564-84-3

• Inchi： 1S/C21H14F2N4O2/c1-12-25-19-17(6-3-9-24-19)21(29)27(12)15-5-2-4-14(11-15)26-20(28)16-8-7-13(22)10-18(16)23/h2-11H,1H3,(H,26,28)
• InChI Key： OJFJXBXCMIWZFM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NC1=CC=CC(=C1)N1C(C2=CC=CN=C2N=C1C)=O)=O)F

Computed Properties

• Exact Mass: 392.10848203g/mol
• Monoisotopic Mass: 392.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,4-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide

Comprehensive Overview of 2,4-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS No. 921564-84-3)

The compound 2,4-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS No. 921564-84-3) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule belongs to the class of pyridopyrimidine derivatives, which are known for their diverse biological activities. The presence of difluoro and benzamide moieties in its structure enhances its binding affinity to specific biological targets, making it a subject of interest in drug discovery.

Recent advancements in small molecule therapeutics have brought attention to compounds like 2,4-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide. Researchers are particularly intrigued by its potential applications in kinase inhibition, a hot topic in oncology and inflammation research. Kinases play a critical role in cell signaling, and their dysregulation is associated with numerous diseases. The unique structural features of this compound suggest it could be a promising candidate for targeted therapy.

The synthesis of CAS No. 921564-84-3 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are optimized to achieve high purity and yield, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for further research. The growing demand for high-purity research chemicals underscores the importance of reliable synthesis protocols.

In the context of AI-driven drug discovery, compounds like 2,4-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide are often screened using machine learning algorithms to predict their biological activity. This approach accelerates the identification of potential drug candidates, reducing the time and cost associated with traditional methods. The integration of computational chemistry and experimental validation has become a cornerstone of modern pharmaceutical research.

Another area of interest is the compound's potential role in personalized medicine. With the rise of genomic profiling, researchers are exploring how specific molecular structures can be tailored to individual patient needs. The pyridopyrimidine core of this compound offers a versatile scaffold for modifications, enabling the development of derivatives with enhanced selectivity and efficacy. This aligns with the broader trend toward precision medicine in healthcare.

Environmental and safety considerations are also paramount when working with CAS No. 921564-84-3. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure laboratory safety. The compound's stability under various conditions is routinely assessed to guarantee its reliability in long-term studies. These practices are in line with the increasing emphasis on sustainable chemistry and green lab practices.

In summary, 2,4-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide represents a fascinating area of research with broad implications for drug development and molecular biology. Its unique structure, combined with the latest advancements in AI and computational modeling, positions it as a valuable tool for scientists exploring new therapeutic avenues. As the field of small molecule drug discovery continues to evolve, this compound is likely to remain a focal point of innovation and exploration.